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Compound of Interest

Compound Name: (S)-propane-1,2-diol

Cat. No.: B1200883 Get Quote

An In-Depth Technical Guide to the Physical Properties of (S)-propane-1,2-diol

This technical guide provides a comprehensive overview of the key physical properties of (S)-
propane-1,2-diol, also known as (S)-propylene glycol. The information is intended for

researchers, scientists, and professionals in drug development who require accurate and

detailed data for their work. This document includes a summary of quantitative data, detailed

experimental protocols for determining these properties, and a logical workflow diagram for the

characterization of such a chemical substance.

Physical Properties of (S)-propane-1,2-diol
(S)-propane-1,2-diol is a viscous, colorless liquid that is nearly odorless and has a faintly

sweet taste. It is a chiral compound and the (S)-enantiomer of propane-1,2-diol. It is miscible

with a wide range of solvents, including water, acetone, and chloroform.

Summary of Quantitative Data
The following table summarizes the key physical properties of (S)-propane-1,2-diol based on

data from various chemical suppliers and databases.
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Property Value Conditions Citations

Boiling Point 186-188 °C at 765 mmHg [1][2][3][4]

187.3 °C [5]

Density 1.036 g/mL at 20 °C [2][3][4]

1.04 g/mL at 25 °C [1]

Molecular Weight 76.09 g/mol [6]

Melting Point -60 °C [5][7]

Refractive Index n20/D 1.432 [2][3][4]

Optical Rotation [α]20/D +16.5° neat

Experimental Protocols
While specific experimental reports for the determination of the physical properties of (S)-
propane-1,2-diol are not publicly available, the following sections describe detailed, standard

methodologies for measuring the boiling point and density of a liquid chemical such as (S)-
propane-1,2-diol.

Determination of Boiling Point by Ebulliometry
This method involves heating the liquid to its boiling point and measuring the temperature of

the vapor that is in equilibrium with the boiling liquid.

Apparatus:

Round-bottom flask

Heating mantle

Reflux condenser

Thermometer (calibrated)

Boiling chips
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Clamps and stand

Procedure:

Place a small volume (e.g., 10-15 mL) of (S)-propane-1,2-diol into a clean, dry round-

bottom flask.

Add a few boiling chips to the flask to ensure smooth boiling.

Set up the apparatus for distillation, with the flask in the heating mantle and the reflux

condenser attached vertically above the flask.

Insert a calibrated thermometer through the condenser, ensuring the thermometer bulb is

positioned so that the top of the bulb is level with the bottom of the side-arm of the distillation

head. This ensures the thermometer measures the temperature of the vapor, not the liquid.

Begin heating the sample gently with the heating mantle.

Observe the liquid as it begins to boil and a ring of condensing vapor rises up the flask.

The boiling point is the temperature at which the vapor temperature stabilizes while the liquid

is actively boiling and the condensate is returning to the flask.[8][9]

Record the stable temperature reading from the thermometer as the boiling point.

Record the atmospheric pressure at the time of the measurement, as boiling point is

pressure-dependent.

Determination of Density using a Pycnometer
A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of a liquid with high precision.

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.0001 g)
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Constant temperature water bath

Thermometer

Procedure:

Clean and thoroughly dry the pycnometer.

Determine and record the mass of the empty, dry pycnometer using an analytical balance.

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 20.0 °C or 25.0 °C) until the water reaches thermal equilibrium.

Carefully adjust the volume of the water to the pycnometer's calibration mark, ensuring there

are no air bubbles.

Remove the pycnometer from the water bath, dry the outside completely, and record its

mass.

Empty and dry the pycnometer again.

Fill the pycnometer with (S)-propane-1,2-diol and repeat steps 3-5.

Calculation:

Mass of water = (Mass of pycnometer + water) - (Mass of empty pycnometer)

Volume of pycnometer = Mass of water / Density of water at the specific temperature

(known value)

Mass of (S)-propane-1,2-diol = (Mass of pycnometer + (S)-propane-1,2-diol) - (Mass of

empty pycnometer)

Density of (S)-propane-1,2-diol = Mass of (S)-propane-1,2-diol / Volume of pycnometer

Workflow for Physical Property Determination
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The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a liquid chemical like (S)-propane-1,2-diol.

Preparation

Boiling Point Determination Density Determination

Data Analysis & Reporting

Obtain High-Purity
(S)-propane-1,2-diol Sample

Verify Purity
(e.g., GC, NMR)

Set up Ebulliometry Apparatus Calibrate Pycnometer
with Deionized Water

Heat Sample & Record
Stable Vapor Temperature

Correct for Atmospheric Pressure

Compile All
Experimental Data

Measure Mass of Known
Volume of Sample

Calculate Density
(Mass/Volume)

Compare with
Literature Values

Generate Technical Report
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Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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